4-(2-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[2-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C18H26N6O2/c1-14-16(15(2)26-21-14)13-22-5-7-24(8-6-22)18-19-4-3-17(20-18)23-9-11-25-12-10-23/h3-4H,5-13H2,1-2H3
• InChI Key: KLLIUHDLZTVCMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCN(CC2)C3=NC=CC(=N3)N4CCOCC4
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a morpholine ring, a pyrimidine ring, a piperazine ring, and an oxazole ring. These functional groups suggest that the compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a morpholine ring, which is a six-membered ring with one oxygen and one nitrogen atom, a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a piperazine ring, which is a six-membered ring with two nitrogen atoms, and an oxazole ring, which is a five-membered ring with one oxygen and one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the nitrogen atoms in the piperazine and pyrimidine rings could potentially act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of multiple nitrogen and oxygen atoms could make the compound polar, affecting its solubility in different solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s used. Without more information, it’s difficult to provide a detailed safety analysis.